![molecular formula C10H9ClN2O2 B1342628 Ethyl 3-chloroimidazo[1,2-a]pyridine-8-carboxylate CAS No. 133427-17-5](/img/structure/B1342628.png)
Ethyl 3-chloroimidazo[1,2-a]pyridine-8-carboxylate
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Overview
Description
Ethyl 3-chloroimidazo[1,2-a]pyridine-8-carboxylate is a chemical compound that belongs to the class of imidazo[1,2-a]pyridine derivatives. These compounds are of significant interest due to their diverse biological activities and potential applications in medicinal chemistry. Although the specific compound is not directly mentioned in the provided papers, related derivatives have been synthesized and studied for various applications, including as intermediates for pharmaceuticals and pesticides, as well as for their anti-viral, anti-inflammatory, and fluorescent properties.
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridine derivatives typically involves multi-step reactions starting from various substrates. For instance, ethyl 6-bromo-8-hydroxyimidazo[1,2-a]pyridine-3-carboxylates were synthesized from brominated precursors and evaluated for their anti-HBV activity . Another related compound, ethyl 2-(3-chloro-2-yl)-5-hydroxy-pyrazole-3-carboxylate, was synthesized using 2,3-dichloropyridine, hydrazinolysis, and cyclization, achieving a total yield of 43.1% . Similarly, ethyl 3-bromo-1-(3-chloro-2-pyridinyl)-4,5-dihydro-1H-pyrazole-5-carboxylate was synthesized through esterification and bromination, with a high yield and purity, indicating a promising route for industrialization .
Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyridine derivatives can be elucidated using techniques such as density functional theory (DFT) and x-ray diffraction. For example, the molecular structure of ethyl 2-ethylimidazo[1,2-a]pyridine-3-carboxylate was optimized using DFT and confirmed by single crystal x-ray diffraction, demonstrating consistency between the calculated and experimental structures . This type of analysis is crucial for understanding the conformation and electronic properties of the molecules, which can influence their biological activity.
Chemical Reactions Analysis
Imidazo[1,2-a]pyridine derivatives can undergo various chemical reactions, which are essential for their functionalization and application. The Biginelli reaction, for instance, was used to obtain chloroimidazo[2,1-b]thiazol derivatives under green chemistry conditions, reducing reaction time . Additionally, a one-pot synthesis involving β-lactam carbenes and 2-pyridyl isonitriles produced novel imidazo[1,2-a]pyridine derivatives that could act as fluorescent probes for mercury ions . These reactions highlight the versatility and reactivity of the imidazo[1,2-a]pyridine scaffold.
Physical and Chemical Properties Analysis
The physical and chemical properties of imidazo[1,2-a]pyridine derivatives are influenced by their molecular structure and substituents. For example, the electrostatic potential and frontier molecular orbitals of ethyl 2-ethylimidazo[1,2-a]pyridine-3-carboxylate were investigated using DFT, revealing insights into the compound's physicochemical characteristics . These properties are important for the compound's interaction with biological targets and its overall pharmacokinetic profile.
Scientific Research Applications
Synthesis and Characterization
A series of novel derivatives synthesized from ethyl 3-chloroimidazo[1,2-a]pyridine-8-carboxylate have been explored for their optical properties. Ge et al. (2014) synthesized derivatives by reacting this compound with ethyl 3-aryl-1H-pyrazole-5-carboxylate, leading to compounds with notable fluorescence spectral characteristics in dichloromethane. These characteristics were found to be less correlated with substituent groups on the pyrazole moiety, demonstrating the versatility of ethyl 3-chloroimidazo[1,2-a]pyridine-8-carboxylate in producing compounds with a range of optical behaviors (Ge et al., 2014).
Advanced Materials Development
In the development of advanced materials, the compound's derivatives have been utilized to construct coordination polymers with varying dimensionalities. Yin et al. (2021) reported on the use of a derivative to create zero-dimensional complexes and one-dimensional coordination polymers, highlighting the impact of solvents and ligand substituent groups on the structural formation. These materials exhibit potential for applications in photoluminescent and magnetic properties, showcasing the adaptability of ethyl 3-chloroimidazo[1,2-a]pyridine-8-carboxylate in materials science (Yin et al., 2021).
Heterocyclic Compound Synthesis
Furthermore, the compound has been instrumental in the synthesis of heterocyclic compounds with potential biological activity. Abe et al. (2010) synthesized spiro compounds from reactions involving ethyl 3-chloroimidazo[1,2-a]pyridine-8-carboxylate, demonstrating its utility in generating novel heterocyclic structures with intriguing NMR spectral behavior in deuteriochloroform (Abe et al., 2010).
Mechanism of Action
Target of Action
It’s worth noting that imidazo[1,2-b]pyridazine derivatives, which share a similar structure, have been found to exhibit a wide range of biological activities and pharmacological properties .
Mode of Action
The exact mode of action of Ethyl 3-chloroimidazo[1,2-a]pyridine-8-carboxylate is currently unknown due to the lack of specific studies on this compound . It’s worth noting that compounds with similar structures have been found to interact with various targets, leading to a range of biological effects .
Biochemical Pathways
Related compounds have been found to affect a variety of pathways, leading to diverse biological effects .
Result of Action
Related compounds have been found to induce apoptosis and other cellular changes .
properties
IUPAC Name |
ethyl 3-chloroimidazo[1,2-a]pyridine-8-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2O2/c1-2-15-10(14)7-4-3-5-13-8(11)6-12-9(7)13/h3-6H,2H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBKVDTDWDYSPKJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CN2C1=NC=C2Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9ClN2O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.64 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3-chloroimidazo[1,2-a]pyridine-8-carboxylate |
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